Cas no 82518-59-0 (2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH)

2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH structure
82518-59-0 structure
Product name:2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH
CAS No:82518-59-0
MF:C30N9O11
MW:662.374704360962
CID:1806201

2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH Chemical and Physical Properties

Names and Identifiers

    • 2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH
    • 2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-me
    • Inchi: 1S/C30N9O11/c1-14(2)10-18(24(44)37-21(15(3)4)26(46)36-19(11-40)28(48)49)35-25(45)20-8-7-9-33-39(20)27(47)22(16(5)31)38-23(43)17(6)34-29(50)30(32,12-41)13-42/b35-18-,36-19-,37-21-,38-22+
    • InChI Key: JLGGKNODAZYPFL-FCKZYLRGSA-N
    • SMILES: [C][C]([C][C](C([N]/C(/C([N][C](C(=O)[O])[C][O])=O)=C(\[C])/[C])=O)[N]C([C]1N(C([C]([C]([N])[C])[N]C([C]([N]C(C([C][O])([C][O])[N])=O)[C])=O)=O)N=[C][C][C]1)=O)[C] |^1:0,1,3,5,8,9,12,14,17,18,20,22,25,26,28,29,31,32,36,38,41,45,49,^4:2,13,27,35,37,39,46,47|

Computed Properties

  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 50
  • XLogP3: -5.235

2-[[[(6S)-1-[(3S)-N-(2-Hydroxymethyl Ser-L-Ala-)-3-amino-L-Abu-]-1,4,5,6-tetrahydropyridazin-6-yl]carbonyl-L-Leu-]amino]-3-methyl-2-butenoyl-L-Ser-OH Related Literature

Recommend Articles

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.